Cas no 289710-96-9 (5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-amine
• CAS No: 289710-96-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 67504
• PubChem ID: 3253954
• Update Time: 2025-04-18

5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-4H-1,2,4-triazol-3-amine
• 5-(3-Methoxyphenyl)-1H-1,2,4-triazol-3-amine
• AC1MM1NZ
• AG-E-93960
• CTK4G2505
• KB-195791
• SureCN1691387
• SureCN3975246
• 1H-1,2,4-Triazol-3-amine,5-(3-methoxyphenyl)- (9CI)
• 5-(3-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylamine
• 289710-96-9
• SCHEMBL1691387
• WTMPUXCDDIAQHR-UHFFFAOYSA-N
• FT-0760340
• 1H-1,2,4-Triazol-5-amine, 3-(3-methoxyphenyl)-
• DTXSID90390684
• AKOS000161636
• A5453

• Inchi： 1S/C9H10N4O/c1-14-7-4-2-3-6(5-7)8-11-9(10)13-12-8/h2-5H,1H3,(H3,10,11,12,13)
• InChI Key： WTMPUXCDDIAQHR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NC(N)=NN1

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.304
• Boiling Point: 454.4°C at 760 mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.637
• PSA: 76.82